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Compound of Interest

4-Methylthiophen-2-amine
Compound Name:

hydrochloride
CAS No.: 930299-88-0
Cat. No.: B1439982

Get Quote

Executive Summary & Chemical Profile

4-Methylthiophen-2-amine hydrochloride (CAS: 930299-88-0) is a specialized heterocyclic
building block primarily utilized in the synthesis of advanced pharmaceutical candidates,
specifically kinase inhibitors (SYK, LRRK2) and thienopyrimidine-based antineoplastic agents.

[1]

Unlike its carboxylated counterparts (e.g., Gewald products like methyl 3-amino-4-
methylthiophene-2-carboxylate), this decarboxylated scaffold offers a unique steric and
electronic profile due to the exposed C3 and C5 positions.[1] However, this structural
advantage comes with a significant handling challenge: the free base is highly electron-rich and
prone to rapid oxidative polymerization.[1] Consequently, the hydrochloride salt is the only
viable storage form, and experimental protocols must account for in situ neutralization.[1]

Chemical Specifications
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Property Data

CAS (HCI Salt) 930299-88-0

CAS (Free Base) 14770-82-2

Formula CsH7NS[1][2][3] - HCI

MW 149.64 g/mol

Appearance Off-white to beige hygroscopic powder

Solubilit Soluble in water, DMSO, Methanol; Insoluble in
olubili
Y non-polar organics

- High Risk: Free base decomposes in air/light.
Stability
Store salt at 2-8°C under Argon.

Critical Handling Protocols: The "In Situ"” Imperative

As a Senior Application Scientist, | cannot overstate this rule: Never isolate the free base of 4-
methylthiophen-2-amine for storage. The electron-donating amino group activates the
thiophene ring towards electrophilic attack by atmospheric oxygen, leading to tar formation
within minutes.[1]

Protocol A: Safe Neutralization & Immediate Coupling

Use this workflow for acylation, sulfocylation, or urea formation.[1]

 Dissolution: Suspend 1.0 eq of 4-Methylthiophen-2-amine HCI in anhydrous solvent (DCM or
DMF depending on downstream solubility).

» Base Addition: Cool to 0°C. Add 2.2 eq of DIPEA (N,N-Diisopropylethylamine) or TEA
dropwise.

o Note: The solution may darken slightly; this is normal but indicates the clock has started.

» Electrophile Introduction: Immediately add the electrophile (e.g., acid chloride, isocyanate) to
the cold solution.
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e Reaction: Allow to warm to RT only after the electrophile is fully added to trap the amine.

Key Applications in Drug Discovery[4]
Kinase Inhibitor Scaffolds (SYK & LRRK2)

The 4-methylthiophen-2-amine moiety is a bioisostere for aniline in Type | and Type Il kinase
inhibitors.[1] It is frequently employed to modulate the solubility and metabolic stability of the
"hinge-binding" region of the drug molecule.

e Mechanism: The thiophene sulfur can engage in non-classical hydrogen bonding or
hydrophobic interactions within the ATP binding pocket.

» Target Classes: Spleen Tyrosine Kinase (SYK) and Leucine-rich repeat kinase 2 (LRRK2).[1]

Thienopyrimidine Synthesis

Reacting 4-methylthiophen-2-amine with nitriles or formamide derivatives yields
thienopyrimidines, a privileged scaffold in oncology (e.g., PI3K inhibitors).[1]

o Pathway: The C3 position is nucleophilic. Reaction with an electrophilic nitrile (under acidic
conditions) or a Vilsmeier reagent allows for cyclization fused to the C2-C3 bond.

Bioactive Hybrid Synthesis

The scaffold is used to create triazole-thiophene hybrids, which exhibit antifungal and
antimicrobial properties.[1]

Visualizing the Synthetic Landscape

The following diagram maps the reactivity profile of 4-Methylthiophen-2-amine HCI, highlighting
the divergence between stable salt storage and reactive pathways.
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Figure 1: Reactivity and stability map.[1] Note the critical branching point at the Free Base
stage.

Detailed Experimental Protocol

Synthesis of N-(4-methylthiophen-2-yl)benzamide A self-validating test reaction to confirm
reagent quality.

Reagents
¢ 4-Methylthiophen-2-amine HCI (1.0 eq, 149.6 mg, 1 mmol)[1]
« Benzoyl chloride (1.05 eq, 122 pL)[1]

o Triethylamine (2.2 eq, 306 pL)[1]

e Dichloromethane (DCM), anhydrous (5 mL)[1]

Methodology

e Setup: Flame-dry a 25 mL round-bottom flask and purge with Argon.

¢ Suspension: Add the amine HCI salt and DCM. The salt will not fully dissolve.
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Activation: Add Triethylamine dropwise at 0°C. The mixture will become homogenous or
slightly cloudy; a color change to pale yellow is expected.

Coupling:Within 5 minutes, add Benzoyl chloride dropwise.

Monitoring: Stir at 0°C for 30 mins, then warm to RT. Monitor by TLC (Hexane/EtOAc 3:1).
The starting material spot (baseline) should disappear.

Workup: Quench with sat. NaHCOs. Extract with DCM (3x). Wash organics with 1M HCI (to
remove unreacted amine/TEA) and Brine. Dry over Na2SOa.

Validation: 1H NMR should show the amide proton (~10-11 ppm) and the distinct thiophene
doublets (shifted downfield due to the amide EWG effect).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [4-Methylthiophen-2-amine Hydrochloride: Technical
Profile & Application Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1439982/docs#4-methylthiophen-2-amine-
hydrochloride-technical-profile-application-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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